JNJ-17148066

• CAS No.: 554431-74-2
• Product Name: JNJ-17148066
• Molecular Formula: C30H31NO5
• Molecular Weight: 485.58
• IUPAC Name: (R)-8-(4-(2-(piperidin-1-yl)ethoxy)phenyl)-1,8-dihydro-2H-benzo[2,3]oxepino[4,5-c]chromene-5,11-diol
• Standard InChI: InChI=1S/C30H31NO5/c32-21-7-11-26-27(18-21)35-16-12-25-24-10-6-22(33)19-28(24)36-30(29(25)26)20-4-8-23(9-5-20)34-17-15-31-13-2-1-3-14-31/h4-11,18-19,30,32-33H,1-3,12-17H2/t30-/m1/s1
• Standard InChIKey: OFYZVZJXVRFMIW-SSEXGKCCSA-N
• SMILES: OC1=CC(OCC2)=C(C=C1)C3=C2C(C=CC(O)=C4)=C4O[C@@H]3C5=CC=C(OCCN6CCCCC6)C=C5
• Appearance: Solid powder
• Description: JNJ-17148066 is an estrogen receptor ESR1 agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JNJ-17148066; JNJ 17148066; JNJ17148066
• Reference: 1: Krejcík Z, Denger K, Weinitschke S, Hollemeyer K, Paces V, Cook AM, Smits TH. Sulfoacetate released during the assimilation of taurine-nitrogen by Neptuniibacter caesariensis: purification of sulfoacetaldehyde dehydrogenase. Arch Microbiol. 2008 Aug;190(2):159-68. doi: 10.1007/s00203-008-0386-2. Epub 2008 May 28. PubMed PMID: 18506422.
• Last Modified: Aug 20 2021